![molecular formula C15H13N3O5 B1244174 N'-[(3-methoxybenzoyl)oxy]-4-nitrobenzenecarboximidamide](/img/structure/B1244174.png)
N'-[(3-methoxybenzoyl)oxy]-4-nitrobenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methoxybenzoic acid [[amino-(4-nitrophenyl)methylidene]amino] ester is a methoxybenzoic acid.
Scientific Research Applications
Synthesis and Antibacterial Activity
A study by Zvereva et al. (2005) focuses on the synthesis of various hydrazides, including those related to N'-[(3-methoxybenzoyl)oxy]-4-nitrobenzenecarboximidamide. These compounds were tested for their antibacterial activity, demonstrating the compound's potential in antimicrobial applications (Zvereva et al., 2005).
Chemical Synthesis and Characterization
E. Çil, M. Arslan, and A. Görgülü (2006) conducted a study on the synthesis and characterization of benzyl and benzoyl substituted oxime-phosphazenes, which are related to the compound . This research highlights the chemical properties and potential applications in material science (Çil, Arslan, & Görgülü, 2006).
Development of Fluorescent Probes
Research by Feng et al. (2016) on 4-Nitroimidazole-3-hydroxyflavone conjugates, which are structurally related to N'-[(3-methoxybenzoyl)oxy]-4-nitrobenzenecarboximidamide, demonstrates their application as fluorescent probes for hypoxic cells. This showcases the potential for use in bioimaging and medical diagnostics (Feng et al., 2016).
Radiosensitizing Agents in Cancer Therapy
Gupta et al. (1985) explored nitroimidazole derivatives, including compounds similar to N'-[(3-methoxybenzoyl)oxy]-4-nitrobenzenecarboximidamide, as potential radiosensitizing agents. This research is significant for developing new cancer treatment strategies (Gupta et al., 1985).
Potential in Electronic Device Applications
A study by Kurata et al. (2007) on N,N-Bis(4-methoxyphenyl)-4-(1-oxyl-3-oxide-4,4,5,5-tetramethylimidazolin-2-yl)phenylamine, which shares structural similarities with the compound of interest, delves into its potential as a hole-transporting material in electronic devices (Kurata et al., 2007).
properties
Molecular Formula |
C15H13N3O5 |
---|---|
Molecular Weight |
315.28 g/mol |
IUPAC Name |
[(Z)-[amino-(4-nitrophenyl)methylidene]amino] 3-methoxybenzoate |
InChI |
InChI=1S/C15H13N3O5/c1-22-13-4-2-3-11(9-13)15(19)23-17-14(16)10-5-7-12(8-6-10)18(20)21/h2-9H,1H3,(H2,16,17) |
InChI Key |
VJBZAAZOQSCECH-UHFFFAOYSA-N |
Isomeric SMILES |
COC1=CC=CC(=C1)C(=O)O/N=C(/C2=CC=C(C=C2)[N+](=O)[O-])\N |
SMILES |
COC1=CC=CC(=C1)C(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.